Cas no 1169692-38-9 (Phosphorylethanolamine-d4)
Phosphorylethanolamine-d4 structure
Product Name:Phosphorylethanolamine-d4
CAS No:1169692-38-9
MF:C2H8NO4P
MW:145.087628364563
CID:1063034
PubChem ID:25170297
Update Time:2025-08-05
Phosphorylethanolamine-d4 Chemical and Physical Properties
Names and Identifiers
-
- Phosphorylethanolamine-d4
- Phosphorylethanolami
- (2-amino-1,1,2,2-tetradeuterioethyl) dihydrogen phosphate
- O-Phosphorylethanolamine-1,1,2,2-d4
- MFCD20257128
- 1169692-38-9
- G77057
- O-Phosphorylethanolamine-1,1,2,2-d4, 98 atom % D, 97% (CP)
- Phosphoethanolamine-d4
- DTXSID50648956
- CS-0643428
- HY-N5034S
- Phosphonoethanolamine-d4
- O-Phosphoethanolamin-d4
- 2-Amino(~2~H_4_)ethyl dihydrogen phosphate
- O-Phosphorylethanolamine-d4
- [2-amino(1,1,2,2-?H?)ethoxy]phosphonic acid
-
- Inchi: 1S/C2H8NO4P/c3-1-2-7-8(4,5)6/h1-3H2,(H2,4,5,6)/i1D2,2D2
- InChI Key: SUHOOTKUPISOBE-LNLMKGTHSA-N
- SMILES: P(=O)(O)(O)OC([2H])([2H])C([2H])([2H])N
Computed Properties
- Exact Mass: 145.04400
- Monoisotopic Mass: 145.04420172g/mol
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 98.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.8
- Topological Polar Surface Area: 92.8Ų
Experimental Properties
- PSA: 102.59000
- LogP: -0.24530
Phosphorylethanolamine-d4 Security Information
- Hazard Category Code: 25-34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
Phosphorylethanolamine-d4 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P360902-1mg |
Phosphorylethanolamine-d4 |
1169692-38-9 | 1mg |
$ 304.00 | 2023-09-06 | ||
| TRC | P360902-10mg |
Phosphorylethanolamine-d4 |
1169692-38-9 | 10mg |
$ 2405.00 | 2023-09-06 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478647-1mg |
Phosphorylethanolamine-d4, |
1169692-38-9 | 1mg |
¥2858.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-478647-1 mg |
Phosphorylethanolamine-d4, |
1169692-38-9 | 1mg |
¥2,858.00 | 2023-07-11 | ||
| A2B Chem LLC | AE15662-1mg |
PhosphonoethanolaMine-d4 |
1169692-38-9 | 1mg |
$795.00 | 2024-04-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1714087-1mg |
Phosphorylethanolamine-d4 |
1169692-38-9 | 98% | 1mg |
¥2930.00 | 2024-08-09 | |
| abcr | AB576141-1mg |
O-Phosphoethanolamin-d4; . |
1169692-38-9 | 1mg |
€235.00 | 2024-08-02 | ||
| abcr | AB576141-10mg |
O-Phosphoethanolamin-d4; . |
1169692-38-9 | 10mg |
€1165.00 | 2024-08-02 | ||
| 1PlusChem | 1P008XCE-1mg |
PhosphonoethanolaMine-d4 |
1169692-38-9 | 1mg |
$368.00 | 2025-02-24 | ||
| 1PlusChem | 1P008XCE-10mg |
PhosphonoethanolaMine-d4 |
1169692-38-9 | 10mg |
$2113.00 | 2025-02-24 |
Phosphorylethanolamine-d4 Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1169692-38-9 (Phosphorylethanolamine-d4) Related Products
- 65929-04-6(1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI))
- 10389-08-9(Phosphoethanolamine Calcium)
- 4275-95-0(Methylphosphoethanolamine)
- 6909-61-1(N-Methylethanolamine Phosphate)
- 6094-81-1(Bis(2-aminoethyl) hydrogen phosphate)
- 24856-79-9(Phosphoric acid,monoethyl ester, ammonium salt (1:2))
- 3316-61-8(Ethanol, 2-amino-,hydrogen phosphate (ester), monohydrochloride (8CI,9CI))
- 1071-28-9(3-Aminopropyl Monophosphate)
- 1071-23-4(Phosphorylethanolamine)
- 89683-86-3(Ethanol, 2-amino-, dihydrogen phosphate (ester), dipotassium salt)
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